Cas no 1256346-05-0 ((3-Ethoxy-5-methylphenyl)boronic acid)

• Product name: (3-Ethoxy-5-methylphenyl)boronic acid
• CAS No: 1256346-05-0
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD16295066
• CID: 828196
• PubChem ID: 53216403

(3-Ethoxy-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxy-5-methylphenyl)boronic acid
• 3-Ethoxy-5-methylphenylboronic acid
• Boronic acid, B-(3-ethoxy-5-methylphenyl)-
• CS-0174456
• SCHEMBL12982504
• DYSSQITZDLDPSX-UHFFFAOYSA-N
• DTXSID30681644
• AKOS006337072
• 1256346-05-0
• E91111
• MFCD16295066
• (3-Ethoxy-5-methylphenyl)boronicacid
• BS-19771
• DB-366445

• MDL： MFCD16295066
• Inchi： InChI=1S/C9H13BO3/c1-3-13-9-5-7(2)4-8(6-9)10(11)12/h4-6,11-12H,3H2,1-2H3
• InChI Key： DYSSQITZDLDPSX-UHFFFAOYSA-N
• SMILES： CCOC1=CC(=CC(=C1)B(O)O)C

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.07350

(3-Ethoxy-5-methylphenyl)boronic acid Security Information

(3-Ethoxy-5-methylphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-Ethoxy-5-methylphenyl)boronic acid

Recent Advances in the Application of (3-Ethoxy-5-methylphenyl)boronic acid (CAS: 1256346-05-0) in Chemical Biology and Pharmaceutical Research

The compound (3-Ethoxy-5-methylphenyl)boronic acid (CAS: 1256346-05-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and materials science. This research briefing aims to provide a comprehensive overview of the latest developments involving this boronic acid derivative, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the critical role of (3-Ethoxy-5-methylphenyl)boronic acid as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the synthesis of novel tyrosine kinase inhibitors, showcasing its potential in targeted cancer therapies. The study reported a 15% increase in yield compared to traditional methods, underscoring the compound's utility in medicinal chemistry.

In addition to its synthetic applications, (3-Ethoxy-5-methylphenyl)boronic acid has been investigated for its unique biological properties. A recent preprint on bioRxiv revealed its ability to modulate bacterial quorum sensing pathways, suggesting potential applications in combating antibiotic-resistant infections. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's affinity for LuxR-type receptors, with an IC50 value of 12.3 μM against Pseudomonas aeruginosa.

The pharmaceutical industry has also shown growing interest in this compound's potential as a proteolysis-targeting chimera (PROTAC) linker. A 2024 patent application by a major biotech company disclosed novel PROTAC designs incorporating (3-Ethoxy-5-methylphenyl)boronic acid as a versatile linker moiety, demonstrating improved pharmacokinetic properties in preclinical models of neurodegenerative diseases. This development represents a significant advancement in targeted protein degradation technologies.

Analytical chemistry applications have also emerged, with a recent ACS Sensors publication describing a boronic acid-based fluorescent sensor platform using (3-Ethoxy-5-methylphenyl)boronic acid as the recognition element for glucose detection. The sensor showed remarkable selectivity (95% specificity) and a detection limit of 0.5 mM, positioning it as a promising candidate for continuous glucose monitoring systems.

Despite these promising developments, challenges remain in the large-scale production and formulation of (3-Ethoxy-5-methylphenyl)boronic acid. A 2023 review in Organic Process Research & Development highlighted stability issues in aqueous solutions and proposed novel stabilization strategies using cyclodextrin encapsulation, which improved shelf-life by 300% under accelerated stability testing conditions.

Looking forward, the unique properties of (3-Ethoxy-5-methylphenyl)boronic acid (CAS: 1256346-05-0) position it as a molecule of significant interest across multiple research domains. Ongoing clinical trials exploring its derivatives in oncology applications and the emergence of new catalytic applications suggest that this compound will continue to be an important focus of chemical biology research in the coming years. Future research directions may include exploration of its applications in antibody-drug conjugates and as a component in smart drug delivery systems.